Cas no 2411297-40-8 (2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide)

• Product Name: 2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide
• CAS No: 2411297-40-8
• MF: C₁₆H₂₁Cl₂N₃O₅S
• MW: 438.3260409832
• CID: 6327298
• PubChem ID: 145887785
• Update Time: 2025-07-02

2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Z1562119335
• 2411297-40-8
• EN300-7559593
• 2-Chloro-N-[2-(4-chloro-3-morpholin-4-ylsulfonylanilino)-2-oxoethyl]-N-methylpropanamide
• 2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide

• Inchi： 1S/C16H21Cl2N3O5S/c1-11(17)16(23)20(2)10-15(22)19-12-3-4-13(18)14(9-12)27(24,25)21-5-7-26-8-6-21/h3-4,9,11H,5-8,10H2,1-2H3,(H,19,22)
• InChI Key： DJVZVEMBLBBDNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(N1CCOCC1)(=O)=O)NC(CN(C)C(C(C)Cl)=O)=O

Computed Properties

• Exact Mass: 437.0578973g/mol
• Monoisotopic Mass: 437.0578973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on 2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide

Recent Advances in the Study of 2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide (CAS: 2411297-40-8)

The compound 2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide (CAS: 2411297-40-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide, which include a morpholine sulfonyl group and a chloro-substituted phenyl ring. These structural elements are believed to contribute to its bioactivity, particularly in targeting specific enzymes or receptors involved in disease pathways. For instance, preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain kinases, making it a promising candidate for cancer therapy.

The synthesis of 2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide has been optimized in recent publications, with researchers reporting improved yields and purity through novel catalytic methods. One study demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the morpholine sulfonyl moiety, which significantly enhanced the efficiency of the synthesis process. These advancements are critical for scaling up production for further preclinical and clinical studies.

In terms of biological activity, recent in vivo studies have shown that 2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and a prolonged half-life. These findings are particularly encouraging for its development as an oral therapeutic agent. Additionally, the compound has shown low toxicity in animal models, further supporting its potential for clinical translation.

Despite these promising results, challenges remain in the development of 2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide. For example, further studies are needed to elucidate its precise mechanism of action and to identify potential off-target effects. Moreover, the compound's stability under various physiological conditions requires additional investigation to ensure its efficacy in diverse therapeutic contexts.

In conclusion, 2-chloro-N-({[4-chloro-3-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)-N-methylpropanamide (CAS: 2411297-40-8) represents a promising candidate for drug development, with recent research underscoring its synthetic accessibility, bioactivity, and pharmacokinetic advantages. Continued efforts to address the remaining challenges will be essential for advancing this compound toward clinical applications.